Cas no 1805901-13-6 (Methyl 2-(chloromethyl)-6-(3-ethoxy-3-oxopropyl)benzoate)

• Product Name: Methyl 2-(chloromethyl)-6-(3-ethoxy-3-oxopropyl)benzoate
• CAS No: 1805901-13-6
• MF: C₁₄H₁₇ClO₄
• MW: 284.735383749008
• CID: 4950326
• Update Time: 2025-06-08

Methyl 2-(chloromethyl)-6-(3-ethoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-6-(3-ethoxy-3-oxopropyl)benzoate

• Inchi： 1S/C14H17ClO4/c1-3-19-12(16)8-7-10-5-4-6-11(9-15)13(10)14(17)18-2/h4-6H,3,7-9H2,1-2H3
• InChI Key： XRMNJTLETPNBQD-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC(=C1C(=O)OC)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 306
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6

Additional information on Methyl 2-(chloromethyl)-6-(3-ethoxy-3-oxopropyl)benzoate

Methyl 2-(chloromethyl)-6-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1805901-13-6): A Comprehensive Overview

Methyl 2-(chloromethyl)-6-(3-ethoxy-3-oxopropyl)benzoate, identified by its CAS number 1805901-13-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a complex structural framework, exhibits potential applications in various scientific domains, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of Methyl 2-(chloromethyl)-6-(3-ethoxy-3-oxopropyl)benzoate consists of a benzoate core substituted with a chloromethyl group at the 2-position and an ethoxy-substituted propyl group at the 6-position. This unique arrangement of functional groups makes it a versatile intermediate in synthetic chemistry, enabling the construction of more intricate molecules with tailored biological activities. The presence of both electrophilic and nucleophilic centers in its structure allows for diverse chemical transformations, making it a valuable building block for medicinal chemists.

In recent years, there has been growing interest in exploring the pharmacological properties of benzoate derivatives due to their demonstrated efficacy in modulating various biological pathways. The specific substitution pattern of Methyl 2-(chloromethyl)-6-(3-ethoxy-3-oxopropyl)benzoate has been investigated for its potential role in inhibiting key enzymes and receptors involved in inflammatory and metabolic disorders. Preliminary studies suggest that this compound may exhibit anti-inflammatory effects by targeting cyclooxygenase (COX) enzymes, which are crucial in the production of prostaglandins and other mediators of inflammation.

Moreover, the ethoxy-substituted propyl group in the molecule may contribute to enhanced solubility and bioavailability, which are critical factors for drug development. This feature could improve the compound's ability to cross biological membranes and reach target sites within the body. Additionally, the chloromethyl group provides a reactive site for further functionalization, allowing researchers to attach other pharmacophores or modify existing ones to optimize biological activity.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic and pharmacodynamic properties of complex molecules like Methyl 2-(chloromethyl)-6-(3-ethoxy-3-oxopropyl)benzoate. Molecular docking studies have been conducted to evaluate its binding affinity to various protein targets, including those implicated in cancer, neurodegenerative diseases, and infectious disorders. These studies have revealed promising interactions with enzymes such as kinases and phosphodiesterases, suggesting potential therapeutic applications.

The synthesis of Methyl 2-(chloromethyl)-6-(3-ethoxy-3-oxopropyl)benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. These methods not only improve reaction efficiency but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial applications.

In conclusion, Methyl 2-(chloromethyl)-6-(3-ethoxy-3-oxopropyl)benzoate represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and diverse functional groups make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover its biological activities and synthetic utility, this compound is likely to play an increasingly important role in advancing therapeutic strategies across multiple medical disciplines.